4-Methyl-3-nitro-5-[(2-oxo-1-phenylazetidin-3-yl)amino]benzonitrile

• IUPAC Name: 4-methyl-3-nitro-5-[(2-oxo-1-phenylazetidin-3-yl)amino]benzonitrile
• InChI: InChI=1S/C17H14N4O3/c1-11-14(7-12(9-18)8-16(11)21(23)24)19-15-10-20(17(15)22)13-5-3-2-4-6-13/h2-8,15,19H,10H2,1H3
• InChI Key: WWZUALHVEFFJTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])C#N)NC2CN(C2=O)C3=CC=CC=C3
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol

Description

4-Methyl-3-nitro-5-[(2-oxo-1-phenylazetidin-3-yl)amino]benzonitrile is a chemical compound that is widely used in scientific research. It is a member of the benzonitrile family and is often referred to as MNPA. This compound has a wide range of applications, including in the field of pharmacology, biochemistry, and medicinal chemistry.

Mechanism Of Action

The mechanism of action of MNPA involves the inhibition of FAAH. FAAH is a serine hydrolase that is responsible for the degradation of endocannabinoids. MNPA binds to the active site of FAAH and irreversibly inhibits its activity. This leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors and produce the desired effects.
Biochemical and Physiological Effects:
MNPA has been shown to produce a wide range of biochemical and physiological effects. In animal studies, MNPA has been shown to produce analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. It has also been shown to improve cognitive function and memory. These effects are thought to be mediated by the increase in endocannabinoid levels produced by FAAH inhibition.

Advantages And Limitations For Lab Experiments

MNPA has several advantages as a pharmacological tool. It is a potent and selective inhibitor of FAAH, which makes it a useful tool for studying the role of endocannabinoids in various physiological processes. It has also been shown to be effective in animal models of pain, inflammation, and anxiety. However, MNPA has some limitations as well. It is a relatively new compound, and its long-term effects are not well understood. Additionally, it is not yet clear whether FAAH inhibition is a viable therapeutic strategy for the treatment of various diseases.

Future Directions

There are several future directions for research on MNPA. One area of research is the development of more potent and selective FAAH inhibitors. Another area of research is the investigation of the long-term effects of FAAH inhibition. It is also important to investigate the potential therapeutic applications of FAAH inhibition in various diseases, including pain, inflammation, and anxiety. Additionally, it is important to investigate the potential side effects of FAAH inhibition and to develop strategies to mitigate these effects.

Synthesis Methods

The synthesis of MNPA involves the reaction of 4-methyl-3-nitrobenzonitrile with 2-oxo-1-phenylazetidin-3-ylamine. The reaction is catalyzed by a base such as potassium carbonate, and the product is obtained after purification by column chromatography. The yield of MNPA is generally high, and the purity is usually greater than 95%.

Scientific Research Applications

MNPA has been extensively used in scientific research as a pharmacological tool. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a crucial role in the regulation of various physiological processes, including pain, inflammation, and appetite. Inhibition of FAAH by MNPA leads to an increase in endocannabinoid levels, which can produce analgesic, anti-inflammatory, and anxiolytic effects.